Cas no 62209-07-8 (5'-Adenylic acid, 8-[(8-aminooctyl)amino]-)

• Product Name: 5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
• CAS No: 62209-07-8
• MF: C₁₈H₃₂N₇O₇P
• MW: 489.463144302368
• CID: 454369
• PubChem ID: 71388807
• Update Time: 2025-04-19

5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
• [(2R,3S,4R,5R)-5-[6-amino-8-(8-aminooctylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 62209-07-8
• DTXSID30810856
• 8-[(8-Aminooctyl)amino]adenosine 5'-(dihydrogen phosphate)
• ((2R,3S,4R,5R)-5-(6-Amino-8-((8-aminooctyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate

• Inchi： 1S/C18H32N7O7P/c19-7-5-3-1-2-4-6-8-21-18-24-12-15(20)22-10-23-16(12)25(18)17-14(27)13(26)11(32-17)9-31-33(28,29)30/h10-11,13-14,17,26-27H,1-9,19H2,(H,21,24)(H2,20,22,23)(H2,28,29,30)/t11-,13-,14-,17-/m1/s1
• InChI Key： WFGIMIYPNPHASV-LSCFUAHRSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCCCN)O1)O)O

Computed Properties

• Exact Mass: 489.21036
• Monoisotopic Mass: 489.21008338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 224Ų

Experimental Properties

• PSA: 224.12